Cas no 5121-00-6 (2-(naphthalen-1-yl)acetyl chloride)

2-(Naphthalen-1-yl)acetyl chloride is a reactive organic compound commonly used as an acylating agent in synthetic chemistry. Its naphthalene moiety enhances aromatic interactions, making it valuable for constructing complex molecular architectures. The acetyl chloride group facilitates efficient nucleophilic substitution reactions, enabling the introduction of the 2-(naphthalen-1-yl)acetyl moiety into target molecules. This compound is particularly useful in peptide coupling, pharmaceutical intermediates, and material science applications due to its high reactivity and stability under controlled conditions. Proper handling under inert atmospheres is recommended due to its moisture sensitivity. Its versatility and well-defined reactivity profile make it a preferred choice for researchers in organic synthesis.

2-(naphthalen-1-yl)acetyl chloride structure

5121-00-6 structure

Product Name:2-(naphthalen-1-yl)acetyl chloride

CAS No:5121-00-6

MF:C₁₂H₉ClO

MW:204.652262449265

MDL:MFCD00175852

CID:85227

PubChem ID:2795386

Update Time:2025-10-22

2-(naphthalen-1-yl)acetyl chloride Chemical and Physical Properties

Names and Identifiers

- 1-Naphthylacetyl chloride
- 2-(1-naphthyl)ethanoyl chloride
- 2-naphthalen-1-ylacetyl chloride
- NAPHTH-1-YLACETYL CHLORIDE
- (naphth-1-yl)acetyl chloride
- 1-Naphthaleneacetylchloride
- 1-naphthalenylacetyl chloride
- 1-naphthylacetic acid chloride
- 2-(naphthalen-1-yl)acetyl chloride
- naphthylacetyl chloride
- 1-naphthyl-acetic acid chloride
- FT-0637186
- 2-(naphthalen-1-yl) acetyl chloride
- 2-(1-naphthyl)ethanoyl chloride, AldrichCPR
- A828485
- 5121-00-6
- 2-(1-naphthyl)acetyl chloride
- 1-naphthylacetylchloride
- SCHEMBL1019076
- DSVAZLXLRDXHKO-UHFFFAOYSA-N
- FT-0608380
- 2-(naphthalen-1-yl)acetylchloride
- napthylacetyl chloride
- EN300-110726
- 2-(1-naphthyl)acetyl chloride;2-(Naphthalen-1-yl)acetyl chloride
- F2190-0114
- PS-10922
- MFCD00175852
- 1-Naphthaleneacetyl chloride
- 2-(Naphth-1-yl)ethanoyl chloride
- DTXSID00383648
- naphthalen-1-yl-acetyl chloride
- J-506512
- AKOS000268716
- DB-043085
- DB-071321
- MDL： MFCD00175852
- Inchi： 1S/C12H9ClO/c13-12(14)8-10-6-3-5-9-4-1-2-7-11(9)10/h1-7H,8H2
- InChI Key： DSVAZLXLRDXHKO-UHFFFAOYSA-N
- SMILES： ClC(CC1C=CC=C2C=CC=CC=12)=O

Computed Properties

Exact Mass: 204.03400
Monoisotopic Mass: 204.034
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 214
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 17.1A^2
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing

Experimental Properties

Color/Form: Light yellow crystals
Density: 1.23
Boiling Point: 130℃/0.6mm
Flash Point: 156.4°C
Refractive Index: 1.6210
PSA: 17.07000
LogP: 3.14770
Solubility: Uncertain

2-(naphthalen-1-yl)acetyl chloride Security Information

Hazardous Material transportation number：UN 3265
Hazard Category Code： 34-36
Safety Instruction： S26-S36-S37-S39
Hazardous Material Identification：
Packing Group：II
Risk Phrases：R34
Packing Group：II
HazardClass：8
PackingGroup：II

2-(naphthalen-1-yl)acetyl chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	045788-1g	Naphth-1-ylacetyl chloride	5121-00-6	95%	1g	￡141.00	2022-03-01
Fluorochem	045788-5g	Naphth-1-ylacetyl chloride	5121-00-6	95%	5g	￡421.00	2022-03-01
Ambeed	A785627-100mg	2-(Naphthalen-1-yl)acetyl chloride	5121-00-6	97%	100mg	$19.00	2021-07-07
Ambeed	A785627-250mg	2-(Naphthalen-1-yl)acetyl chloride	5121-00-6	97%	250mg	$28.00	2021-07-07
Ambeed	A785627-1g	2-(Naphthalen-1-yl)acetyl chloride	5121-00-6	97%	1g	$68.00	2021-07-07
Ambeed	A785627-5g	2-(Naphthalen-1-yl)acetyl chloride	5121-00-6	97%	5g	$211.0	2024-04-19
Chemenu	CM141140-5g	1-Naphthylacetyl chloride	5121-00-6	97%	5g	$586	2021-08-05
TRC	N377815-1g	1-Naphthylacetyl Chloride	5121-00-6		1g	$ 1545.00	2022-06-03
Apollo Scientific	OR28451-1g	(Naphth-1-yl)acetyl chloride	5121-00-6		1g	£60.00	2025-02-19
abcr	AB176531-1 g	Naphth-1-ylacetyl chloride; .	5121-00-6		1g	€108.20	2023-05-07

2-(naphthalen-1-yl)acetyl chloride Related Literature

1. l-Amino acid derived pyridinium-based chiral compounds and their efficacy in chiral recognition of lactate

Kumaresh Ghosh,Anupam Majumdar RSC Adv. 2015 5 24499
2. 262. The synthesis of compounds related to the sterols, bile acids, and oestrus-producing hormones. Part I. 1 : 2-cycloPentenophenanthrene

J. W. Cook,C. L. Hewett J. Chem. Soc. 1933 1098
3. Synthesis of copper(I) complexes with a novel naphthyl-appended macrocyclic ligand, including the crystal and molecular structure of the first copper(I)–η2-naphthyl complex

Rebecca R. Conry Chem. Commun. 1998 555
4. Inter- and intra-molecular donor–acceptor complexes formed between alkylphthalimides and aromatic hydrocarbons

R. Stephen Davidson,Andrew Lewis J. Chem. Soc. Perkin Trans. 2 1979 900
5. Intramolecular acylation. Part V. Preparation and ring closure of some methoxy-1-naphthyl-acetic, -propionic, -butyric, and -α-ethylglutaric acids

A. L. Green,D. H. Hey J. Chem. Soc. 1954 4306

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